Cas no 5663-56-9 (2-(3,4-Dimethoxyphenyl)acetamide)

• Product Name: 2-(3,4-Dimethoxyphenyl)acetamide
• CAS No: 5663-56-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00017141
• CID: 375238
• PubChem ID: 79746
• Update Time: 2025-07-20

2-(3,4-Dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)acetamide
• Benzeneacetamide,3,4-dimethoxy-
• 3,4-Dimethoxybenzeneacetamide
• 3,4-Dimethoxyphenylacetamide
• Benzeneacetamide,3,4-dimethoxy
• NSC 73172
• NS00033555
• Z33546771
• 5663-56-9
• Dimethoxyphenylacetamide,3,4-
• AKOS008937734
• 2-(3,4-Dimethoxy-phenyl)-acetamide
• NCI60_041597
• X4OBB6GM5O
• DTXSID30205203
• EN300-68800
• Benzeneacetamide, 3,4-dimethoxy-
• Acetamide, 2-(3,4-dimethoxyphenyl)-
• CBDivE_003020
• (3,4-Dimethoxyphenyl)acetamide
• Benzeneacetamide,4-dimethoxy-
• EINECS 227-119-2
• CS-M0062
• FT-0727232
• NSC-73172
• SCHEMBL1033641
• UNII-X4OBB6GM5O
• 2-(3,4-dimethoxyphenyl)-acetamide
• NCIOpen2_000598
• AS-37774
• MFCD00017141
• NSC73172
• DIMETHOXYPHENYLACETAMIDE,4-
• 2-(3,4-Dimethoxyphenyl)acetamide #
• E9I
• 2-(3,4-dimethoxyphenyl)ethanamide
• BRN 2647747
• Oprea1_001985
• HMS1577E08
• homoveratramide
• Cambridge id 5110248
• 3,4-dimethoxyphenylacetamide, AldrichCPR
• CHEMBL1979926
• DTXCID90127694
• Acetamide, 2-(3,4-dimethoxyphenyl)-(6CI,8CI)
• 4-10-00-01509 (Beilstein Handbook Reference)

• MDL： MFCD00017141
• Inchi： 1S/C10H13NO3/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3,(H2,11,12)
• InChI Key： CUWOZWFDSYIYHL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(N)=O)OC

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6A^2

Experimental Properties

• Color/Form: NA
• Density: 1.141
• Melting Point: 170-171 ºC
• Boiling Point: 375.5±32.0 °C at 760 mmHg
• Flash Point: 101.1±0.0 °C
• Refractive Index: 1.528
• PSA: 61.55000
• LogP: 1.43190

2-(3,4-Dimethoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxyphenyl)acetamide

Recent Advances in the Study of 2-(3,4-Dimethoxyphenyl)acetamide (CAS: 5663-56-9) in Chemical Biology and Pharmaceutical Research

2-(3,4-Dimethoxyphenyl)acetamide (CAS: 5663-56-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its dimethoxy-substituted phenyl ring and acetamide functional group, has been the subject of various studies exploring its synthesis, biological activity, and therapeutic potential. The latest research highlights its role as a key intermediate in the development of novel drug candidates and its unique pharmacological properties.

Recent studies have focused on optimizing the synthesis of 2-(3,4-Dimethoxyphenyl)acetamide to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the synthesis process. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, with findings suggesting its suitability for oral administration in potential therapeutic applications.

In the realm of biological activity, 2-(3,4-Dimethoxyphenyl)acetamide has demonstrated promising effects in modulating specific enzymatic pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding positions the compound as a potential candidate for anti-inflammatory drug development. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy in disease models.

The compound's pharmacokinetic profile has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable insights into its bioavailability and half-life. These studies, coupled with computational modeling, are paving the way for structural modifications to enhance its therapeutic index. Researchers are particularly interested in its potential cross-reactivity with other biological targets, which could broaden its applicability in treating multifactorial diseases.

Looking ahead, the integration of 2-(3,4-Dimethoxyphenyl)acetamide into drug discovery pipelines is expected to accelerate. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its derivatives and analogs for diverse therapeutic indications. With its versatile chemical structure and demonstrated biological activity, this compound represents a promising avenue for future research in chemical biology and drug development.